Cas no 516-09-6 (4-hydroxy-3-methyl-2,5-dihydrofuran-2-one)

• Product Name: 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one
• CAS No: 516-09-6
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD01860143
• CID: 361870
• PubChem ID: 54711386
• Update Time: 2025-05-19

4-hydroxy-3-methyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-methyl-2(5H)-Furanone
• 2(5H)-Furanone, 4-hydroxy-3-methyl-
• 3-hydroxy-4-methyl-2H-furan-5-one
• 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one
• W9QUZ4V7JD
• 4-Hydroxy-3-methyl-5H-furan-2-one
• 5-Hydroxy-4-methylfuran-3(2H)-one
• I+/--MethyltetronsA currencyure
• AS-39459
• AKOS006278495
• SB61036
• SY256839
• DTXSID00716154
• A857322
• EN300-216152
• CS-0085459
• FT-0698512
• 746663-05-8
• 2-Methyltetronic acid
• UNII-W9QUZ4V7JD
• 3-Methyl-4-hydroxy-5H-furan-2-one
• MFCD01860143
• 4-hydroxy-3-methylfuran-2(5H)-one
• 5-Hydroxy-4-methyl-furan-3-one
• SCHEMBL4574313
• starbld0042810
• AFKQLNRCQPXHOF-UHFFFAOYSA-N
• SCHEMBL15962395
• Tetrinsaure
• 516-09-6
• AJ-030/25007170
• furan-2(5H)-one, 4-hydroxy-3-methyl-
• 5-hydroxy-4-methyl-2H-furan-3-one

• MDL： MFCD01860143
• Inchi： 1S/C5H6O3/c1-3-4(6)2-8-5(3)7/h6H,2H2,1H3
• InChI Key： AFKQLNRCQPXHOF-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C1)O)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one

Exploring 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one (CAS No. 516-09-6): Properties, Applications, and Industry Trends

4-hydroxy-3-methyl-2,5-dihydrofuran-2-one (CAS No. 516-09-6), often referred to as HMF-one or methyl hydroxyfuranone, is a versatile organic compound with a wide range of applications in the food, pharmaceutical, and fragrance industries. This five-membered lactone derivative is characterized by its unique furanone ring structure, which contributes to its sensory and bioactive properties. As consumer demand for natural flavors and functional ingredients grows, this compound has gained attention for its role in Maillard reaction products and flavor enhancement.

The molecular structure of 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one features a hydroxyl group at the 4-position and a methyl group at the 3-position, making it a key intermediate in the synthesis of complex flavor molecules. Recent studies highlight its potential as a natural flavor precursor, particularly in the production of caramel-like and fruity notes. With the rise of clean-label products, researchers are exploring enzymatic pathways to produce this compound from sustainable biomass sources, aligning with the global push toward green chemistry.

In the pharmaceutical sector, CAS No. 516-09-6 has shown promise as a building block for bioactive molecules. Its dihydrofuran-2-one core is a common motif in drug discovery, particularly for compounds targeting inflammation and metabolic disorders. The compound's ability to modulate oxidative stress pathways has sparked interest in its potential as a nutraceutical ingredient, coinciding with the booming market for functional foods and dietary supplements.

The fragrance industry values 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one for its contribution to olfactory profiles, especially in creating warm, sweet, and slightly woody accords. Perfumers often use it to enhance floral compositions or add depth to gourmand fragrances. With sustainability becoming a priority, manufacturers are investigating biocatalytic production methods to meet the demand for eco-friendly aroma chemicals.

Analytical techniques for 516-09-6 typically involve HPLC and GC-MS to ensure purity and quantify trace impurities. The compound's stability under various pH and temperature conditions makes it suitable for diverse formulations, though proper storage conditions are recommended to prevent degradation. Recent advancements in process optimization have improved yields while reducing environmental impact, addressing concerns about industrial sustainability.

Market trends indicate growing interest in 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one as a flavor modifier in plant-based meat alternatives, where it helps replicate the umami taste of traditional products. This application aligns with the explosive growth of the alternative protein sector. Additionally, its compatibility with vegan formulations makes it valuable for ethical consumer products.

From a regulatory perspective, CAS 516-09-6 is generally recognized as safe (GRAS) when used appropriately in food applications. However, manufacturers must comply with regional guidelines for food additive use and labeling requirements. The compound's toxicological profile has been extensively studied, with research focusing on its metabolic pathways and bioavailability in human systems.

Future research directions for 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one include exploring its synergistic effects with other flavor compounds and investigating its potential in controlled-release applications. The development of microencapsulation techniques could expand its use in functional packaging systems. As analytical methods become more sophisticated, new isomeric forms and derivatives may be discovered, further broadening its utility.

In conclusion, 4-hydroxy-3-methyl-2,5-dihydrofuran-2-one (CAS No. 516-09-6) represents an important intersection between flavor science, green chemistry, and product innovation. Its multifunctional nature positions it well to meet evolving consumer preferences for natural ingredients and sustainable production methods across multiple industries.